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Compound of Interest

Compound Name: Choline Bitartrate

Cat. No.: B195724

Audience: Researchers, scientists, and drug development professionals.

Introduction: Choline bitartrate is a salt form of choline, an essential nutrient vital for
numerous physiological functions. In experimental settings, it serves as a precursor to the
neurotransmitter acetylcholine and as a methyl donor in metabolic processes[1]. Due to its
hygroscopic nature, proper handling and dissolution are critical for preparing accurate and
stable solutions for reliable and reproducible experimental outcomes[2][3]. This document
provides detailed protocols for the dissolution of choline bitartrate for both in vitro and in vivo
applications.

Physicochemical Properties & Solubility Data

Choline bitartrate is a white, crystalline powder that is hygroscopic when exposed to air[3].
Careful storage in well-closed containers is essential[2][4].

Table 1: Solubility of Choline Bitartrate in Common Laboratory Solvents
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Solvent

Solubility

Remarks & L.
. Citations
Conditions

Water

Freely Soluble (up to
50 mg/mL)

The pH of a 10%
aqueous solution is [41516171
between 3.0 and 4.0.

DMSO

= 55 mg/mL

Requires sonication.

Use of fresh,

anhydrous (newly

opened) DMSO is [1][6]
critical as absorbed

moisture significantly

reduces solubility.

Ethanol

Slightly Soluble

Some sources report
insolubility; slight
[3][5][6]18]

solubility is more

commonly cited.

Methanol

Slightly Soluble

Solubility may be
, : : [3][8]
improved with heating.

Multi-Solvent System

= 2.75 mg/mL

A specific formulation
for in vivo use
containing DMSO,
PEG300, Tween-80,

and Saline yields a

[1]

clear solution.

Other Solvents

Insoluble

Insoluble in ether,
chloroform, and [31141[5]
benzene.

Experimental Protocols

Materials & Equipment
e Choline Bitartrate powder (CAS No: 87-67-2)

© 2025 BenchChem. All rights reserved.

2/9 Tech Support


https://www.jubilantingrevia.com/Uploads/image/1022imguf_sdsCholineBitartrate.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Choline-Bitartrate
https://www.selleckchem.com/products/choline-bitartrate.html
https://www.drugfuture.com/pharmacopoeia/usp32/pub/data/v32270/usp32nf27s0_m17300.html
https://www.medchemexpress.com/choline-bitartrate.html
https://www.selleckchem.com/products/choline-bitartrate.html
https://en.wikipedia.org/wiki/Choline_bitartrate
https://pubchem.ncbi.nlm.nih.gov/compound/Choline-Bitartrate
https://www.selleckchem.com/products/choline-bitartrate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1216550.htm
https://en.wikipedia.org/wiki/Choline_bitartrate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1216550.htm
https://www.medchemexpress.com/choline-bitartrate.html
https://en.wikipedia.org/wiki/Choline_bitartrate
https://www.jubilantingrevia.com/Uploads/image/1022imguf_sdsCholineBitartrate.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Choline-Bitartrate
https://www.benchchem.com/product/b195724?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Solvents: Sterile Water (for injection or cell culture grade), Anhydrous DMSO, PEG300,
Tween-80, Saline (0.9% NacCl)

o Calibrated analytical balance

 Sterile conical tubes or vials

» Vortex mixer

» Bath sonicator

 Sterile syringe filters (0.22 pum pore size)

o Pipettes and sterile tips

Protocol 1: Preparation of Aqueous Stock Solution (for
In Vitro Use)

This protocol is suitable for applications such as cell culture experiments.

» Weighing: In a sterile environment (e.g., a laminar flow hood), accurately weigh the desired
amount of choline bitartrate powder.

 Dissolution: Transfer the powder to a sterile conical tube. Add the required volume of sterile
water to achieve the target concentration.

e Mixing: Cap the tube securely and vortex thoroughly for 1-2 minutes until the powder is fully
dissolved. The solution should be clear and colorless.

« Sterilization (Critical for Cell Culture): For applications requiring sterility, filter the final
solution through a 0.22 um syringe filter into a new sterile tube[1].

o Storage: Label the tube with the compound name, concentration, and date. Store as
recommended in Table 2.

Protocol 2: Preparation of High-Concentration DMSO
Stock Solution
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This protocol is for creating a concentrated stock that can be diluted in aqueous media for final
use.

» Weighing: Accurately weigh the desired amount of choline bitartrate powder and place it in
a suitable vial.

» Solvent Addition: Add the required volume of fresh, anhydrous DMSO. Hygroscopic
(moisture-absorbing) DMSO can significantly hinder dissolution[1][6].

» Assisted Dissolution: Vortex the mixture. If dissolution is incomplete, place the vial in a bath
sonicator and sonicate until the solution is clear[1]. Gentle warming may also aid dissolution.

o Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to
avoid repeated freeze-thaw cycles[1][6]. Store as recommended in Table 2.

Protocol 3: Preparation of Working Solution for In Vivo
Administration

This protocol details a multi-solvent system to achieve a clear, injectable solution for animal
studies. It is recommended to prepare this working solution fresh on the day of the
experiment[1].

Example Formulation for a = 2.75 mg/mL Solution[1]:

10% DMSO

40% PEG300

5% Tween-80

45% Saline

Procedure (Sequential Addition is Crucial):

o Prepare Concentrated Stock: First, prepare a concentrated stock of choline bitartrate in
DMSO (e.g., 27.5 mg/mL).
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o Stepwise Dilution: To prepare 1 mL of the final working solution, follow these steps in order:
a. Add 100 pL of the DMSO stock solution to 400 pL of PEG300. Mix thoroughly until
uniform. b. Add 50 uL of Tween-80 to the mixture and mix again until clear. c. Add 450 pL of
saline to reach the final volume of 1 mL. Mix thoroughly.

o Final Check: Ensure the final solution is clear and free of precipitation before administration.
If precipitation occurs, gentle heating and/or sonication can be used to aid dissolution[1].

Storage & Stability Recommendations

Proper storage is crucial to maintain the integrity of choline bitartrate and its solutions.

Table 2: Storage Conditions
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Form Temperature

Duration

Notes Citations

Room
Solid Powder Temperature or

-20°C

Up to 3 years at
-20°C

Must be keptin a
tightly sealed
container to
protect from [2][61[8]
moisture due to

its hygroscopic

nature.

DMSO Stock

Solution

-20°C

1 month

Aliquot into

single-use vials

to avoid repeated
freeze-thaw [1][6]
cycles and

moisture

contamination.

DMSO Stock

Solution

-80°C

6 months

Preferred
method for long-
[1][6]

term storage of

stock solutions.

In Vivo Working Room

Solution Temperature

Use same day

It is strongly
recommended to
prepare this

. [1]
solution fresh
immediately

before use.

Experimental Workflow Visualization

The following diagram illustrates the decision-making process and workflow for preparing a

choline bitartrate solution for experimental use.
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Caption: Workflow for preparing choline bitartrate solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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